Cas no 946201-20-3 (1-{4-2-(4-fluorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-2-(4-fluorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one
• CAS No: 946201-20-3
• MF: C₂₂H₂₂FN₃O₄S
• MW: 443.491187572479
• CID: 5430073
• PubChem ID: 42587929
• Update Time: 2025-06-08

1-{4-2-(4-fluorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• VU0610059-1
• F3309-5892
• 1-{4-[2-(4-fluorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-yl]piperazin-1-yl}ethan-1-one
• 1-(4-(2-(4-fluorophenyl)-4-tosyloxazol-5-yl)piperazin-1-yl)ethanone
• 1-[4-[2-(4-fluorophenyl)-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-yl]piperazin-1-yl]ethanone
• 946201-20-3
• AKOS022054278
• 1-[4-[2-(4-Fluorophenyl)-4-[(4-methylphenyl)sulfonyl]-5-oxazolyl]-1-piperazinyl]ethanone
• 1-{4-2-(4-fluorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one

• Inchi： 1S/C22H22FN3O4S/c1-15-3-9-19(10-4-15)31(28,29)21-22(26-13-11-25(12-14-26)16(2)27)30-20(24-21)17-5-7-18(23)8-6-17/h3-10H,11-14H2,1-2H3
• InChI Key： MWKBINGHQJQXAI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2OC(C3=CC=C(F)C=C3)=NC=2S(C2=CC=C(C)C=C2)(=O)=O)CC1)C

Computed Properties

• Exact Mass: 443.13150553g/mol
• Monoisotopic Mass: 443.13150553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.1Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 670.1±65.0 °C(Predicted)
• pka: -0.24±0.70(Predicted)

Additional information on 1-{4-2-(4-fluorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one

Professional Introduction to Compound with CAS No. 946201-20-3 and Product Name: 1-{4-2-(4-fluorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one

The compound in question, identified by the chemical abstracts service number CAS No. 946201-20-3, is a sophisticated molecule with a complex structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, specifically named as 1-{4-2-(4-fluorophenyl)-4-(4-methylbenzenesulfonyl)-1,3-oxazol-5-ylpiperazin-1-yl}ethan-1-one, represents a pinnacle of molecular design aimed at modulating biological pathways with high specificity and efficacy.

At the core of its molecular architecture lies a piperazine moiety, a structural motif widely recognized for its role in enhancing binding affinity and selectivity in drug candidates. The piperazine ring in this compound is further functionalized with a 1,3-oxazole ring, which introduces additional pharmacophoric features capable of interacting with biological targets in a nuanced manner. This combination of heterocyclic rings not only contributes to the compound's solubility and metabolic stability but also influences its overall pharmacokinetic profile.

The presence of a 4-fluorophenyl group at the 2-position of the oxazole ring is particularly noteworthy. Fluoro substitution in aromatic rings is a common strategy in medicinal chemistry due to the ability of fluorine atoms to modulate electronic properties, metabolic stability, and binding interactions. In this context, the 4-fluorophenyl group likely enhances the compound's interaction with its intended biological target while also contributing to its resistance against enzymatic degradation.

Furthermore, the 4-methylbenzenesulfonyl group appended to the oxazole ring adds another layer of complexity to the molecule. Sulfonamide derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of this moiety may confer additional therapeutic benefits or improve pharmacokinetic properties such as bioavailability and tissue distribution.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with high precision. Studies utilizing these techniques have suggested that the compound exhibits strong binding affinity for certain enzyme targets, making it a promising candidate for further development as an inhibitor or modulator of these pathways.

In vitro studies have begun to unravel the potential therapeutic applications of this compound. Initial experiments indicate that it may exhibit inhibitory effects on enzymes involved in inflammatory responses and cell proliferation. These findings are particularly intriguing given the growing interest in targeting these pathways for treating chronic diseases such as cancer and autoimmune disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the piperazine ring and subsequent coupling reactions to introduce the oxazole and fluoroaryl moieties. The use of advanced synthetic methodologies ensures high yield and purity, which are critical for pharmaceutical applications.

As research progresses, the potential applications of this compound are likely to expand. Investigating its interactions with other biological targets and exploring its effects in preclinical models will provide further insights into its therapeutic potential. Additionally, studying its metabolic fate and toxicological profile will be essential steps in determining its suitability for clinical development.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies how innovative molecular design can lead to promising candidates for treating complex diseases. By leveraging cutting-edge synthetic techniques and computational tools, researchers continue to push the boundaries of what is possible in drug discovery.

The future prospects for this compound are bright, with ongoing research aimed at optimizing its potency, selectivity, and pharmacokinetic properties. As our understanding of biological systems grows more sophisticated, so too does our ability to design molecules that precisely target disease-causing mechanisms. The journey from laboratory discovery to clinical application is long and challenging but holds immense promise for improving human health.